N-(3-chlorophenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H15ClN4O4/c1-10-15(17(24)21-13-4-2-3-12(19)9-13)16(22-18(25)20-10)11-5-7-14(8-6-11)23(26)27/h2-9,16H,1H3,(H,21,24)(H2,20,22,25)
• InChI Key: GGOWAEXYJYANJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H15ClN4O4
• Molecular Weight: 386.8 g/mol

Description

Compounds like the one you mentioned are typically organic molecules that contain a variety of functional groups, including amides and aromatic rings. They often have complex structures and can exhibit a wide range of physical and chemical properties.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as nucleophilic substitution, condensation, and cyclization. The exact method would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions that a compound can undergo are determined by its functional groups. For example, the amide group can participate in hydrolysis reactions, while the aromatic rings can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and reactivity, can be determined through a variety of laboratory techniques.

Scientific Research Applications

Antiviral Activity

• . This suggests potential applications in plant virology and crop protection.

Antifungal Properties

• . While specific data on this compound’s antifungal effects are not mentioned, exploring its potential in combating fungal infections could be valuable.

Herbicidal Applications

• . Although direct evidence for this compound is lacking, further studies could explore its efficacy as a herbicide.

Anticancer Research

• The compound’s unique structure may warrant investigation in the context of cancer research. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through a combination of experimental studies and computational modeling.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These can include tests for acute toxicity, chronic toxicity, carcinogenicity, and environmental toxicity.

Future Directions

The future directions for research on a compound can depend on a variety of factors, including its potential applications, the current state of knowledge about its properties and behavior, and the availability of new techniques for studying it.